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Compound of Interest

Compound Name:
(Cyclobutylmethyl)(1-

phenylethyl)amine

CAS No.: 356539-85-0

Cat. No.: B3262491

Get Quote

Compound: (Cyclobutylmethyl)(1-phenylethyl)amine CAS (Analogous): 24152678

(PubChem CID) Molecular Formula:

Molecular Weight: 189.30 g/mol Physical State: Colorless to pale yellow oil (Free base).[1]

Synthesis & Impurity Profile (Context for
Spectroscopy)
To accurately interpret spectra, one must understand the synthetic origin. This compound is

typically synthesized via reductive amination of cyclobutanecarbaldehyde with 1-

phenylethylamine.[1]

Synthetic Workflow (DOT Visualization)
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Caption: Figure 1. Reductive amination pathway.[1][2][3][4][5][6] Note that over-alkylation is

sterically hindered by the alpha-methyl group but remains a potential impurity trace in

MS/NMR.[1]

Nuclear Magnetic Resonance (NMR)
Spectroscopy[1][4][10][11]
The presence of a chiral center at the

-position of the phenylethyl group renders the protons on the cyclobutylmethyl methylene group
(

) diastereotopic.[1][7] In high-field NMR (>400 MHz), these may appear as complex multiplets
rather than a simple doublet.[1]

H NMR Data (500 MHz, )
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Shift (

, ppm)
Multiplicity Integral Assignment

Structural
Note

7.20 – 7.35 Multiplet (m) 5H Ar-H

Phenyl ring

protons

(overlapping).[1]

[7]

3.72
Quartet (q,

Hz)
1H

Benzylic

methine.[1][7]

Diagnostic for 1-

phenylethyl

group.

2.45 – 2.55 Multiplet/dd 2H

Diastereotopic

methylene

protons adjacent

to cyclobutane.

[1][7]

2.35 Multiplet (m) 1H Cyclobutyl-CH

Methine of the

cyclobutane ring.

[1][7]

1.98 – 2.08 Multiplet (m) 2H Cyclobutyl-CH Ring protons

(High field).[1]

1.75 – 1.90 Multiplet (m) 2H Cyclobutyl-CH Ring protons.[1]

[7]

1.55 – 1.65 Multiplet (m) 2H Cyclobutyl-CH Ring protons.[1]

[7]

1.31
Doublet (d,

Hz)
3H

Methyl doublet.

[1][7] Key

diagnostic peak.
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1.20
Broad Singlet

(bs)
1H

Exchangeable.[1]

[7] Shift varies

with

concentration.

C NMR Data (125 MHz, )
Shift (

, ppm)
Assignment Note

145.5 Ar-C (Ipso)
Quaternary carbon attached to

the chiral center.[1][7]

128.4 Ar-C (Meta) Intensity 2C.[1][7]

126.8 Ar-C (Para) Intensity 1C.[1][7]

126.5 Ar-C (Ortho) Intensity 2C.[1][7]

58.2 Chiral center carbon.[1][7]

54.1
Methylene linker to

cyclobutane.[1]

35.8 Cyclobutyl-CH Methine ring carbon.[1][7]

28.4 Cyclobutyl-CH Ring methylene (C2/C4).[1][7]

24.5 Methyl group.[1][5][7]

18.6 Cyclobutyl-CH Ring methylene (C3 - furthest

from substituent).[1][7]

Mass Spectrometry (EI-MS)[1][13][14]
Electron Ionization (EI) mass spectrometry of secondary amines is dominated by

-cleavage.[1] For this molecule, cleavage can occur on either side of the nitrogen atom, but the
stability of the resulting fragments dictates the abundance.
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Fragmentation Pathway Analysis[1]
Molecular Ion (

): m/z 189 (Weak, typical for aliphatic amines).[1]

Base Peak (Predicted):

-cleavage on the phenylethyl side is favored due to resonance stabilization, but

-cleavage on the cyclobutyl side is also kinetically rapid.[1]

Loss of

(M-15): m/z 174.[1]

Loss of Cyclobutyl radical (

): Generates ion

.[1] Mass:

.[1][7]

Loss of Phenylethyl radical: Generates ion

.[1] Mass:

.[1][7]

MS Fragmentation Diagram (DOT)[1]
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Caption: Figure 2. Primary fragmentation pathways in EI-MS. The m/z 134 ion is a key

diagnostic marker for the N-benzyl linkage.[1][7]

Infrared (IR) Spectroscopy[1]
The IR spectrum will show characteristics of a secondary amine and a mono-substituted

benzene ring.[7]
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Wavenumber (

)
Intensity Assignment Description

3300 – 3350 Weak/Broad

Secondary amine

stretch.[1][7] Often

weak in liquid films.

3020 – 3080 Medium
Aromatic C-H

stretching.[1]

2850 – 2960 Strong

Aliphatic C-H

stretching (Cyclobutyl

and Methyl).[1]

1600, 1495, 1450 Medium
Aromatic ring

breathing modes.[1]

700, 760 Strong

Mono-substituted

benzene (out-of-plane

bending).[1][7]

Experimental Protocols
To ensure data integrity and reproducibility (E-E-A-T), follow these standardized protocols for

sample preparation.

Protocol A: NMR Sample Preparation
Objective: Eliminate concentration-dependent shifts in the N-H proton.[1][7]

Solvent: Use

(99.8% D) neutralized with basic alumina if the amine is acid-sensitive, though this
compound is stable.[1]

Concentration: Dissolve 10–15 mg of the free base oil in 0.6 mL of solvent.

Reference: Use TMS (0.00 ppm) or the residual
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peak (7.26 ppm) as the internal standard.

Acquisition: Run at 298 K. For

C, a minimum of 256 scans is recommended to resolve the quaternary carbons.

Protocol B: GC-MS Analysis
Objective: Confirm purity and fragmentation pattern.[1]

Column: HP-5MS or equivalent (5% phenyl methyl siloxane).[1]

Inlet: 250°C, Split ratio 20:1.

Temperature Program: Hold 60°C for 2 min

Ramp 15°C/min to 280°C

Hold 5 min.

Ionization: EI mode at 70 eV.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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